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For Researchers, Scientists, and Drug Development Professionals

Sofpironium Bromide (BBI-4000) is a novel anticholinergic agent designed as a "soft drug" for

the topical treatment of conditions like primary axillary hyperhidrosis. Its mechanism of action

centers on the blockade of muscarinic acetylcholine receptors (mAChRs), thereby inhibiting

sweat production.[1][2] This guide provides a comparative overview of the in vitro efficacy of

Sofpironium Bromide based on available preclinical data, with a focus on its interaction with

muscarinic receptors.

Mechanism of Action: Muscarinic Receptor
Antagonism
Sofpironium Bromide functions as a competitive antagonist at muscarinic acetylcholine

receptors.[3] It exhibits a high binding affinity for all five muscarinic receptor subtypes (M1-M5),

with a notable selectivity for the M3 subtype, which is predominantly found in eccrine sweat

glands.[4] By blocking the action of acetylcholine at these receptors, Sofpironium Bromide
prevents the downstream signaling that leads to sweat secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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